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Compound of Interest

Compound Name:
(3-Chloropyrazin-2-

yl)methanamine

Cat. No.: B113001 Get Quote

Application Notes and Protocols for (3-
Chloropyrazin-2-yl)methanamine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed Material Safety Data Sheet (MSDS) information, application

notes, and a synthesis protocol for (3-Chloropyrazin-2-yl)methanamine and its hydrochloride

salt. The information is intended to ensure safe handling and proper use of this compound in a

research and development setting.

Material Safety Data Sheet (MSDS) Summary
(3-Chloropyrazin-2-yl)methanamine, particularly in its hydrochloride salt form (CAS No:

939412-86-9), is a chemical intermediate that requires careful handling.[1][2][3] The following

tables summarize the key safety and property data.

Table 1: Hazard Identification and Classification

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b113001?utm_src=pdf-interest
https://www.benchchem.com/product/b113001?utm_src=pdf-body
https://www.benchchem.com/product/b113001?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropyrazin-2-yl_methanamine-hydrochloride
https://www.hsppharma.com/apis-and-intermediates/3-chloropyrazin-2-yl-methanamine.html
https://www.chemicalbook.com/msds/3-chloropyrazin-2-yl-methanamine-hydrochloride_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Classification Signal Word Hazard Statements

Acute Toxicity, Oral Category 4.[3] Warning
H302: Harmful if

swallowed.[2][3][4]

Skin

Corrosion/Irritation
Category 2.[2] Warning

H315: Causes skin

irritation.[2][4]

Serious Eye

Damage/Eye Irritation
Category 1 / 2A.[2][3] Danger

H318: Causes serious

eye damage.[3] H319:

Causes serious eye

irritation.[2][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation).[2]

Warning

H335: May cause

respiratory irritation.[2]

[4]

Acute Toxicity, Dermal Category 4.[2] Warning
H312: Harmful in

contact with skin.[2]

Acute Toxicity,

Inhalation
Category 4.[2] Warning

H332: Harmful if

inhaled.[2]

Table 2: First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with water for several

minutes.[3] Remove contact lenses if present

and easy to do. Continue rinsing.[3] Seek

immediate medical attention.[3][5]

Skin Contact

Take off contaminated clothing immediately.[3]

Wash off with soap and plenty of water.[3] If skin

irritation occurs, get medical advice/attention.[5]

Inhalation

Move the person into fresh air.[3] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

[3] Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor if you feel unwell.[3][5]

Table 3: Handling, Storage, and Physical Properties
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Parameter Information

Safe Handling

Avoid contact with skin and eyes.[6] Do not eat,

drink, or smoke when using this product.[3][5]

Use only outdoors or in a well-ventilated area.[5]

Wear protective gloves, clothing, and eye/face

protection.[3][5]

Storage Conditions

Store in a cool, dry, well-ventilated place.[5]

Keep container tightly closed.[5] Store locked

up.[5] Recommended storage is in a refrigerator.

[4]

Physical Form
Solid.[2][4] Appears as a white solid or black

solid (synthesis product).[2][7]

Molecular Formula C₅H₇Cl₂N₃ (Hydrochloride Salt).[1][8]

Molecular Weight 180.04 g/mol (Hydrochloride Salt).[8]

Incompatibilities None known.[5]

Disposal

Dispose of contents/container to an authorized

hazardous or special waste collection point in

accordance with local regulations.[5]

Application Notes
(3-Chloropyrazin-2-yl)methanamine is primarily utilized as a key pharmaceutical

intermediate. Its principal application is in the multi-step synthesis of Acalabrutinib, a potent

and selective Bruton's tyrosine kinase (BTK) inhibitor used in the treatment of certain types of

cancer, such as Mantle Cell Lymphoma.

As a building block, its pyrazine core and reactive amine and chloro- groups allow for its

incorporation into larger, more complex molecular scaffolds. Researchers in medicinal

chemistry and process development utilize this compound for the construction of novel

pharmaceutical agents.

Currently, there is limited publicly available information on the direct biological activity of (3-
Chloropyrazin-2-yl)methanamine itself or its involvement in specific signaling pathways. Its
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utility is predominantly documented in the context of synthetic chemistry.

Experimental Protocols
The following protocol details the synthesis of (3-Chloropyrazin-2-yl)methanamine
hydrochloride from 3-chloropyrazine-2-carbonitrile.

Objective: To synthesize (3-Chloropyrazin-2-yl)methanamine hydrochloride via the reduction

of a nitrile.

Materials:

3-chloropyrazine-2-carbonitrile (6.00 g, 43.0 mmol)

Acetic acid (50 mL)

Raney Nickel (4.00 g)

Hydrogen balloon

Toluene (80 mL total)

1N Hydrochloric acid (15 mL)

Tetrahydrofuran (THF) (30 mL)

Standard laboratory glassware

Filtration apparatus

Rotary evaporator

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 3-chloropyrazine-2-carbonitrile (6.00

g) in acetic acid (50 mL).[7]

Catalyst Addition: Carefully add Raney Nickel (4.00 g) to the solution.[7]
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Hydrogenation: Secure a hydrogen balloon to the reaction vessel to create a hydrogen

atmosphere.[7]

Reaction: Allow the reaction to stir at room temperature for 1.5 days.[7]

Filtration: Upon completion, filter the reaction mixture to remove the Raney Nickel catalyst.

Collect the filtrate.[7]

Solvent Removal & Acidification:

Dry the filtrate, likely by concentration on a rotary evaporator.[7]

Add toluene (40 mL) and concentrate the residue by rotary evaporation.[7]

Add 1N HCl (15 mL) to the residue.[7]

Add toluene (40 mL) again and perform a final rotary evaporation.[7]

Purification:

Dissolve the resulting residue in tetrahydrofuran (30 mL).[7]

Filter the solution to remove any remaining insoluble material.[7]

Isolation: Concentrate the filtrate to dryness using a rotary evaporator to yield (3-
chloropyrazin-2-yl)methanamine hydrochloride.[7] The described process resulted in a

black solid with a 100% yield (8.75 g).[7]

Visualized Workflow: Synthesis Protocol
The following diagram illustrates the key stages of the synthesis protocol described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

